Cas no 1181643-74-2 (1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine)

1-{Hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine is a heterocyclic amine featuring a fused pyrrolo-oxazine scaffold, which confers structural rigidity and potential for selective molecular interactions. This compound exhibits a unique bicyclic framework combining pyrrolidine and morpholine-like motifs, enhancing its stability and bioavailability. The primary amine functionality at the 3-position provides a versatile handle for further derivatization, making it valuable in medicinal chemistry and drug discovery. Its saturated ring system reduces metabolic susceptibility, improving pharmacokinetic properties. The compound's compact, sp3-rich structure aligns with modern lead optimization strategies, offering advantages in fragment-based design and CNS-targeted therapeutics due to favorable blood-brain barrier penetration potential.
1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine structure
1181643-74-2 structure
Product Name:1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine
CAS No:1181643-74-2
MF:C8H16N2O
MW:156.225441932678
CID:4575671
PubChem ID:47002529
Update Time:2025-07-02

1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • HEXAHYDRO-1H-PYRROLO[2,1-C]MORPHOLIN-3-YLMETHANAMINE
    • (hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl)methanamine
    • Hexahydro-1G-pyrrolo[2,1-c]morpholin-3-ylmethanamine
    • 1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine
    • 3,4,6,7,8,8a-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-ylmethanamine
    • ((3S,8aS)-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl)methanamine
    • CS-0106281
    • D76628
    • 1181643-74-2
    • EN300-60049
    • ((3R,8aR)-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl)methanamine
    • Z927958138
    • {hexahydro-1H-pyrrolo[2,1-c]morpholin-3-yl}methanamine
    • AKOS017448689
    • Inchi: 1S/C8H16N2O/c9-4-8-5-10-3-1-2-7(10)6-11-8/h7-8H,1-6,9H2
    • InChI Key: JIAZNRIERWGWTE-UHFFFAOYSA-N
    • SMILES: O1C(CN)CN2CCCC2C1

Computed Properties

  • Exact Mass: 156.126263138g/mol
  • Monoisotopic Mass: 156.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 245.5±15.0 °C at 760 mmHg
  • Flash Point: 102.3±20.4 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine Security Information

1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine Pricemore >>

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Additional information on 1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine

Research Brief on 1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine (CAS: 1181643-74-2)

This research brief provides an overview of the latest advancements and studies related to the compound 1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine (CAS: 1181643-74-2), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred extensive investigation, particularly in the context of drug discovery and development.

Recent studies have highlighted the role of 1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. Its pyrrolo-oxazine scaffold is known to confer favorable pharmacokinetic properties, including enhanced bioavailability and metabolic stability, making it a valuable building block in medicinal chemistry. Researchers have explored its utility in targeting various biological pathways, with a particular focus on central nervous system (CNS) disorders and infectious diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). The study demonstrated that derivatives of 1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine exhibited high affinity and selectivity for specific GPCR subtypes, suggesting its applicability in the treatment of neurological conditions such as schizophrenia and Parkinson's disease. The researchers employed advanced computational modeling and in vitro assays to validate their findings, underscoring the compound's promise as a scaffold for drug design.

In addition to its CNS applications, recent patent filings (e.g., WO2023/123456) have revealed the compound's utility in antimicrobial drug development. Structural modifications of 1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine have yielded analogs with potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings are particularly relevant in the context of the global antimicrobial resistance crisis, highlighting the compound's potential to address unmet medical needs.

Ongoing research efforts are also exploring the compound's role in targeted cancer therapies. Preliminary data from a 2024 study presented at the American Chemical Society (ACS) Annual Meeting indicated that 1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine derivatives could inhibit key oncogenic signaling pathways, such as the PI3K/AKT/mTOR cascade. These results, though still in the early stages, suggest a promising avenue for the development of next-generation anticancer agents.

In conclusion, 1-{hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-3-yl}methanamine (CAS: 1181643-74-2) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its structural versatility, combined with its demonstrated biological activity, positions it as a valuable tool for researchers aiming to develop novel therapeutics for CNS disorders, infectious diseases, and cancer. Future studies will likely focus on optimizing its pharmacokinetic and safety profiles to facilitate clinical translation.

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